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Compound of Interest

Compound Name: Lonomycin C

CAS No.: 68537-50-8

Cat. No.: B608633 Get Quote

Executive Summary & Mechanism of Action
Lonomycin C (Sodium Salt) is a polyether ionophore antibiotic belonging to the same

structural class as Monensin and Salinomycin.[1][2] Structurally characterized by a pseudo-

cyclic conformation held together by hydrogen bonds, its exterior is highly lipophilic, while its

interior contains oxygen atoms capable of coordinating metal cations—specifically sodium (

) [1, 2].[3][2]

Critical Application Insight: The biological activity of Lonomycin C relies on its ability to insert

into lipid bilayers and transport ions across cellular membranes. Consequently, the molecule is

insoluble in water.[4] Successful experimentation requires complete solubilization in organic

solvents (DMSO or Ethanol) prior to introduction into aqueous biological buffers.[5][1][2] Failure

to follow specific solubilization protocols will result in micro-precipitation, leading to inconsistent

dosing, "crashing out" in cell culture media, and false-negative results.[3]

Physicochemical Profile
Before preparing solutions, verify the compound identity and properties to ensure accurate

molarity calculations.
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Property Specification

Compound Name Lonomycin C Sodium Salt

CAS Number 68628-99-9 (Sodium Salt)

Molecular Formula

Molecular Weight ~837.0 g/mol

Appearance White to off-white crystalline powder

Primary Solubility Lipophilic (Soluble in organic solvents)

Hygroscopicity Low to Moderate (Store desiccated)

Solubility Data & Solvent Compatibility
The following table summarizes the solubility profile of Lonomycin C Sodium Salt. Data is

synthesized from physicochemical properties of the Lonomycin congener class (Polyether

Ionophores) [3, 4].[5][1][2]

Table 1: Solvent Compatibility Guide[4]
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Solvent Solubility Rating
Estimated Max
Conc.

Application
Context

DMSO (Dimethyl

Sulfoxide)
Excellent > 20 mg/mL

Preferred. Ideal for

biological stock

solutions due to

miscibility with water.

[3][5][1][2]

Ethanol (Absolute) Good > 10 mg/mL

Alternative for

systems sensitive to

DMSO.[3][1][2]

Evaporates closely.

Methanol Good > 10 mg/mL

Suitable for chemical

analysis (HPLC/MS)

but toxic to cells.[3][1]

[2]

Chloroform / Acetone High > 50 mg/mL

Used for

extraction/purification.

[3] Not for biological

assays.[1]

Water / PBS Insoluble < 0.001 mg/mL

Do NOT use for stock

preparation. Causes

immediate

precipitation.[3]

Warning - The "Salting Out" Effect: Polyether ionophores are sensitive to ionic strength.[5][1]

While a stock solution may remain clear when diluted into water, diluting directly into high-salt

buffers (like PBS or 1M NaCl) can force the hydrophobic molecule out of solution faster than in

pure water.[3][5][1][2]
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Protocol A: Preparation of High-Concentration
Stock Solution
Objective: Create a stable, homogenous stock solution (typically 10 mM or 10 mg/mL) for long-

term storage.

Reagents & Equipment[2][4]
Lonomycin C Sodium Salt (Powder)[3][5][1][2]

Anhydrous DMSO (Spectroscopic grade, ≥99.9%)[3][5][1][2]

Vortex mixer[1][2]

Sonicator bath (Optional but recommended)[3][5][1][2]

Amber glass vials (Borosilicate)[3][5][1][2]

Workflow Diagram
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Figure 1: Step-by-step workflow for preparing a stable stock solution of Lonomycin C.

Detailed Steps
Equilibration: Allow the vial of Lonomycin C powder to equilibrate to room temperature

before opening to prevent condensation (water absorption).

Weighing: Accurately weigh the specific amount (e.g., 5.0 mg).

Calculation: Calculate the volume of DMSO required.

Formula:
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[3][5][1][2]

Example: For 5 mg at 10 mM (0.01 M):

[3][5][1][2]

Dissolution: Add the calculated volume of Anhydrous DMSO.

Agitation: Vortex vigorously for 30 seconds. If particles remain, sonicate in a water bath for 1

minute. The solution should be perfectly clear and colorless.

Storage: Aliquot into small volumes (e.g., 50

L) in amber vials to avoid repeated freeze-thaw cycles. Store at -20°C.

Protocol B: Aqueous Dilution for Biological
Assays[2]
Objective: Dilute the hydrophobic stock into cell culture media or buffer without precipitating the

compound.

The Challenge: Adding a drop of highly concentrated hydrophobic stock directly to a static

volume of water often causes the compound to form a "shell" or precipitate instantly.

Workflow Diagram
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Figure 2: Recommended "Stepwise" dilution strategy to maintain solubility in aqueous

environments.

Detailed Steps
Prepare Intermediate: Do not dilute directly from 100% DMSO to the final assay well if the

jump is large (e.g., 1:1000).

Prepare a 10x or 100x intermediate solution in culture media.

Technique: Pipette the DMSO stock into the media while vortexing or swirling the media.

Do not add media to the DMSO drop.

Final Dilution: Dilute the intermediate solution into the final assay plate.

Solvent Limit: Ensure the final concentration of DMSO in the assay is < 0.5% (v/v), as DMSO

itself can be cytotoxic or induce differentiation in certain cell lines.[2]

Example: If final assay volume is 200
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L, the total DMSO added should not exceed 1

L.

Stability and Troubleshooting
Issue Probable Cause Corrective Action

White precipitate upon adding

water

Concentration too high or

mixing too slow.[3][5][1][2]

Use the "Intermediate Dilution"

method (Protocol B).[3][5][1][2]

Ensure rapid mixing during

addition.

Loss of potency over time
Hydrolysis or freeze-thaw

degradation.[3][5][1]

Store stocks at -20°C or -80°C.

Use aliquots. Discard stocks

older than 6 months.[1]

Cell toxicity in Control wells DMSO concentration too high.

Ensure DMSO vehicle control

is < 0.5% (ideally < 0.1%).[3]

[5][1][2] Run a "DMSO-only"

control.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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